[1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate

• IUPAC Name: [1-(oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C16H26N2O4/c1-12-5-8-17(9-6-12)16(20)22-10-13-4-2-3-7-18(13)15(19)14-11-21-14/h12-14H,2-11H2,1H3
• InChI Key: ZMSNEIBNMXMJTN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)OCC2CCCCN2C(=O)C3CO3
• Molecular Formula: C16H26N2O4
• Molecular Weight: 310.39 g/mol

Description

[1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate, also known as OXO-M, is a chemical compound that has gained significant attention in scientific research due to its potential use as a therapeutic agent. This compound belongs to the class of piperidine derivatives and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate is not fully understood, but it is believed to involve the modulation of several signaling pathways. [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate has been reported to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects
[1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate has been shown to exhibit several biochemical and physiological effects. It has been reported to reduce the production of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. In addition, [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate has been reported to reduce the levels of liver enzymes such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST), indicating a protective effect on the liver.

Advantages and Limitations for Lab Experiments

[1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits a range of biochemical and physiological effects. However, [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate has some limitations for lab experiments. It is not very water-soluble, which can make it difficult to administer to cells or animals. In addition, the mechanism of action of [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate. One area of interest is the potential use of [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate as a prodrug for delivering drugs to the brain. Another area of interest is the investigation of the mechanism of action of [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate, which could lead to the development of more effective therapeutic agents. Additionally, the potential use of [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate in the treatment of liver and kidney diseases warrants further investigation. Finally, the development of more water-soluble derivatives of [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate could improve its usefulness in lab experiments.

Synthesis Methods

The synthesis method of [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate involves the reaction of 1-(2-oxiranyl) piperidine-2-carboxylic acid with 4-methylpiperidine-1-carbonyl chloride. The reaction takes place in the presence of a base such as triethylamine, and the product is purified using chromatography techniques. This method has been reported to yield [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate with high purity and good yield.

Scientific Research Applications

[1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate has been extensively studied for its potential therapeutic applications. It has been reported to exhibit antitumor, anti-inflammatory, and analgesic properties. In addition, [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate has been shown to have a protective effect on the liver and kidney. [1-(Oxirane-2-carbonyl)piperidin-2-yl]methyl 4-methylpiperidine-1-carboxylate has also been investigated for its potential use as a prodrug for delivering drugs to the brain.